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Compound of Interest

Compound Name:
Anhydro Vinblastine-d3 Disulfate

Salt

CAS No.: 1219117-51-7

Cat. No.: B564854

Get Quote

Content Type: Operational Health & Safety (OHS) / Laboratory Standard Operating Procedure

(SOP) Target Audience: Analytical Chemists, Toxicologists, and Laboratory Safety Officers.

Executive Safety Summary
Anhydro Vinblastine-d3 Disulfate Salt is a deuterated analog of the potent Vinca alkaloid,

Vinblastine. While primarily used as an internal standard for LC-MS/MS quantification, it retains

the biological activity of its parent compound. It is a mitotic inhibitor and a severe vesicant.

Critical Hazard Alert:

Reproductive Toxicity (Category 1A): Proven teratogen.

Fatal Route: Intrathecal administration of Vinca alkaloids is fatal.[1][2][3] While this

compound is for analytical use, strict segregation from clinical lines is mandatory.

Physical Hazard: As a lyophilized salt in milligram quantities, it is highly prone to static

dispersion, creating an inhalation risk and potential for sample loss.
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Personal Protective Equipment (PPE) Matrix
Current best practices for handling cytotoxic powders require a "barrier-within-a-barrier"

approach. The following matrix defines the minimum requirements based on the operational

zone.

Protective Layer Specification Operational Context

Respiratory

N95 / P3 (Minimum)Powered

Air-Purifying Respirator

(PAPR) recommended for

powder handling outside a

Class II BSC.

Mandatory during vial opening,

weighing, and solubilization.

Hand Protection (Inner)

Nitrile / Neoprene (4-5

mil)Extended cuff, tucked

under gown cuff.

Double-gloving is required for

all manipulations.

Hand Protection (Outer)

ASTM D6978 Chemotherapy

RatedNitrile (minimum 6 mil).

Tucked over gown cuff.

The outer glove is the

"sacrificial" layer; change

immediately if splashed or

every 30 mins.

Body Protection

Impervious GownPolyethylene-

coated polypropylene (e.g.,

Tyvek®). Closed front, long

sleeves, elastic cuffs.

Lab coats are insufficient as

they absorb liquids. Use rear-

closing gowns.[4]

Eye/Face
Chemical Splash

GogglesIndirect venting.[5]

Face shield required if working

outside a BSC or handling

volumes >10 mL.

Engineering Controls & Static Management
Handling deuterated standards (often supplied in 1mg - 10mg vials) requires mitigating static

electricity to prevent the "jumping powder" phenomenon, which causes both exposure and

financial loss.

Primary Containment
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Device: Biological Safety Cabinet (BSC) Class II, Type A2 or B2.

Setup: Clear the BSC of all non-essential equipment to maintain laminar flow. Line the work

surface with a plastic-backed absorbent mat (absorbent side up).

Static Neutralization Protocol
Deuterated salts are hygroscopic and static-prone.

Ionization: Use a Po-210 anti-static gun or a localized ionizer bar inside the BSC before

opening the vial.

Equilibration: Allow the vial to reach room temperature in the BSC to prevent condensation,

which causes clumping.

Grounding: Use metal spatulas (grounded) rather than plastic, which generates charge.

Operational Workflow: Weighing & Solubilization
This protocol ensures zero exposure and maximum recovery of the isotope-labeled standard.

Step 1: Preparation
Solvent Selection: Review the Certificate of Analysis (CoA). Typically, Vinblastine salts are

soluble in Methanol, DMSO, or Water.

Vessel: Pre-label amber glass vials (light sensitive).

Step 2: The "Wash-In" Method (Preferred for <5mg)
Attempting to weigh <5mg of static powder often results in loss. The "Wash-In" method is safer

and more accurate.

Do not remove powder from the original vial.

Add a precise volume of solvent (e.g., 1.0 mL DMSO) directly to the supplier's vial using a

calibrated positive-displacement pipette.

Cap and vortex gently until fully dissolved.
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Calculate concentration based on the supplier's stated mass (gravimetric confirmation is

impossible without removal).

Transfer the solution to the storage vial.

Step 3: Gravimetric Method (If mass confirmation is
required)
If weighing is mandatory:

Place a tared weighing boat inside the BSC balance.

Pass the anti-static gun over the open vial and the boat.

Transfer powder. Stop immediately if powder disperses.

Wipe the exterior of the vial with a moist tissue before removing it from the BSC.

Visualization: Safe Handling Logic Flow
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Start: Vial Retrieval

Check Mass (< 5mg?)
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Add solvent directly to vial

Yes (<5mg)

Method B: Gravimetric Transfer
(High Risk)

No (>5mg)
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Aliquot & Store (-20°C)

Apply Anti-Static Gun

Transfer to Boat

Dispose as Cytotoxic Waste

Expired/Empty

Click to download full resolution via product page

Figure 1: Decision logic for minimizing exposure during solubilization. The "Wash-In" method

significantly reduces airborne particulate risk.

Emergency Response & Spill Cleanup
Spill Kit Requirements:
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Purple-labeled cytotoxic spill kit.

Chemosorb pads (polymer-based absorbers).

Scoop and scraper.

0.1 M Sodium Hydroxide (NaOH) or Bleach (for deactivation).

Response Protocol:

Isolate: Alert nearby personnel. Do not attempt to clean without full PPE (Double gloves,

N95, Gown).

Contain (Powder): Cover the powder gently with a damp Chemosorb pad (do not pour water

directly, as this spreads the powder). The moisture prevents dust generation.[5]

Contain (Liquid): Place absorbent pads over the spill, working from the outside in.[5]

Deactivate: Clean the surface with detergent, followed by a bleach solution (oxidizing agents

degrade Vinca alkaloids), then rinse with water.

Disposal: All cleanup materials must go into Cytotoxic Waste (Yellow/Purple bin depending

on region), not biohazard or general trash.

Waste Disposal
Disposal must adhere to strict cytotoxic waste regulations (e.g., RCRA U-listed in the US,

Purple Stream in UK).

Trace Waste: Empty vials, pipette tips, and gloves with no visible contamination.

Disposal: Yellow cytotoxic sharps bin or soft waste bag.

Bulk Waste: Unused stock solutions or gross spills (>3% residual volume).

Disposal: High-temperature incineration (>1000°C) is the only validated method for

destroying the Vinca alkaloid ring structure [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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